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Compound of Interest

Compound Name: Tetrabromophenol blue
CAS No.: 4430-25-5
Cat. No.: B1205227
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
Tetrabromophenol blue powder (CAS No. 4430-25-5). It is intended to serve as a crucial
resource for laboratory personnel and professionals in the field of drug development to ensure
safe usage and mitigate potential risks.

Chemical Identification and Properties

Tetrabromophenol blue, despite its common name, is primarily an octabromo-derivative. It is
crucial to use the CAS number for accurate identification.

Table 1: Physical and Chemical Properties of Tetrabromophenol Blue
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Property Value Reference
CAS Number 4430-25-5 (11121131141
Molecular Formula C19HeBrsOsS [5]
Molecular Weight 985.5 g/mol [5]

White to light yellow or light

Appearance orange crystalline powder 5114
Melting Point 204 °C (decomposes) [1][3]
Solubility Insoluble in water [6]
logP (octanol/water) 8.8 (estimated) [6]

Hazard Identification and GHS Classification

Tetrabromophenol blue is classified as a hazardous substance. Adherence to the Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals is mandatory.

Table 2: GHS Hazard Classification for Tetrabromophenol Blue
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
Serious Eye H318: Causes
Damage/Eye 1 serious eye Corrosion Danger
Irritation damage
Skin
) o H315: Causes Exclamation )
Corrosion/Irritatio 2 o Warning
skin irritation Mark
n
H361: Suspected
Reproductive of damaging )
o 2 N Health Hazard Warning
Toxicity fertility or the
unborn child
H373: May
Specific Target cause damage to
Organ Toxicity organs through )
2 Health Hazard Warning
(Repeated prolonged or
Exposure) repeated
exposure
Hazardous to the H412: Harmful to
Aquatic aquatic life with
) 3 ) None None
Environment long lasting
(Long-term) effects

Data sourced from multiple safety data sheets.[1][2][3][5]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the
integrity of the chemical.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly sealed safety goggles or a face shield.[2]
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o Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and wear a lab coat or
other protective clothing to prevent skin contact.[2]

o Respiratory Protection: In case of insufficient ventilation or when handling large quantities,
use a NIOSH-approved particulate respirator.[2]

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne
concentrations low.[2]

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.
» Do not eat, drink, or smoke in areas where the powder is handled.

» Wash hands thoroughly after handling.

Storage Conditions

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

o Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First-Aid Measures

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.

o After Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated
clothing. If irritation persists, seek medical attention.[3]

o After Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[2]
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 After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[2]

e Specific Hazards: Emits toxic fumes under fire conditions, including carbon monoxide,
carbon dioxide, hydrogen bromide, and sulfur oxides.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE. Avoid
breathing dust.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

e Methods for Cleaning Up: Sweep up the spilled powder and place it in a suitable container
for disposal. Avoid generating dust.

Experimental Protocols for Toxicological
Assessment

The safety of Tetrabromophenol blue has been assessed using standardized OECD
guidelines. Below are summaries of the methodologies for key toxicological studies.

OECD Guideline 414: Prenatal Developmental Toxicity
Study

This study is designed to provide information on the potential effects of prenatal exposure to a
substance on the pregnant animal and the developing organism.[7][8][9][10]

o Test System: Typically conducted in pregnant rats or rabbits.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.echemi.com/sds/tetrabromophenolblue-pid_Seven35979.html
https://www.benchchem.com/product/b1205227/docs?utm_src=pdf-body#in-depth-technical-guide-safety-and-handling-of-tetrabromophenol-blue-powder
https://www.oecd.org/en/publications/test-no-414-prenatal-development-toxicity-study_9789264070820-en.html
https://www.oecd.org/en/publications/2018/06/test-no-414-prenatal-developmental-toxicity-study_g1gh293d.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl414.pdf
https://catalog.labcorp.com/crop-chemical/oecd-414-prenatal-development-toxicity-study
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205227?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Administration: The test substance is administered orally via gavage to pregnant females,
usually from the time of implantation to the day before cesarean section.

o Dosage: At least three dose levels and a concurrent control group are used.
e Observations:

o Maternal: Daily clinical observations, body weight, and food consumption are recorded. A
full necropsy is performed on all adult animals.

o Fetal: The uterus and its contents are examined for the number of corpora lutea,
implantations, resorptions, and live and dead fetuses. Fetuses are weighed and examined
for external, visceral, and skeletal abnormalities.

e Endpoint: The study aims to determine the No-Observed-Adverse-Effect Level (NOAEL) for
both maternal and developmental toxicity.

OECD Guideline 428: Skin Absorption: In Vitro Method

This guideline details an in vitro method for assessing the percutaneous absorption of a
substance using excised skin in a diffusion cell system.[11][12][13][14]

o Test System: Excised skin (human or animal) is mounted in a Franz diffusion cell, which
consists of a donor and a receptor chamber.

e Procedure:

o The test substance, typically in a relevant formulation, is applied to the outer surface of the
skin in the donor chamber.

o The receptor chamber is filled with a suitable receptor fluid (e.g., phosphate-buffered
saline) that is maintained at a constant temperature (around 32°C) to mimic physiological
conditions.

o Samples of the receptor fluid are collected at predetermined time intervals over a specified
period (e.g., 24 hours).
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e Analysis: The collected samples are analyzed using a suitable analytical method (e.qg.,
HPLC, LC-MS/MS) to quantify the amount of the substance that has permeated the skin.

» Endpoint: The results provide data on the rate and extent of skin absorption of the test
substance.

Visualized Workflow

The following diagram illustrates the logical workflow for the safe handling and response to
incidents involving Tetrabromophenol blue powder.
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Workflow for Safe Handiing of Tetrabromophenol Blue Powder
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Caption: Safe handling and incident response workflow for Tetrabromophenol blue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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